1-methoxy-3-[(1E)-3,3,3-trifluoroprop-1-en-1-yl]benzene

• CAS No.: 1357615-50-9
• Molecular Formula: C10H9F3O
• Molecular Weight: 202.2

Description

This compound, with the molecular formula C10H9F3O and a molecular weight of 202.2 g/mol, features a methoxy group and a trifluoropropenyl group attached to a benzene ring.

Preparation Methods

The synthesis of 1-methoxy-3-[(1E)-3,3,3-trifluoroprop-1-en-1-yl]benzene typically involves the reaction of appropriate starting materials under specific conditions. One common synthetic route includes the reaction of 1-methoxybenzene with 3,3,3-trifluoropropene in the presence of a suitable catalyst. The reaction conditions often involve elevated temperatures and pressures to facilitate the formation of the desired product . Industrial production methods may employ similar synthetic routes but on a larger scale, utilizing continuous flow reactors and optimized reaction conditions to maximize yield and efficiency.

Chemical Reactions Analysis

1-Methoxy-3-[(1E)-3,3,3-trifluoroprop-1-en-1-yl]benzene undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or alkanes.

Substitution: The methoxy and trifluoropropenyl groups can participate in nucleophilic substitution reactions, where nucleophiles replace these groups under appropriate conditions.

Common reagents and conditions used in these reactions include acidic or basic environments, varying temperatures, and the presence of catalysts. The major products formed from these reactions depend on the specific reagents and conditions employed.

Scientific Research Applications

1-Methoxy-3-[(1E)-3,3,3-trifluoroprop-1-en-1-yl]benzene has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis, enabling the creation of more complex molecules.

Biology: Researchers study its interactions with biological molecules to understand its potential as a pharmaceutical intermediate.

Medicine: Its unique structural features make it a candidate for drug development, particularly in designing compounds with specific biological activities.

Industry: This compound finds applications in the production of specialty chemicals and materials, including polymers and agrochemicals.

Mechanism of Action

The mechanism by which 1-methoxy-3-[(1E)-3,3,3-trifluoroprop-1-en-1-yl]benzene exerts its effects involves interactions with molecular targets such as enzymes and receptors. The trifluoropropenyl group can enhance the compound’s binding affinity to these targets, while the methoxy group can influence its solubility and stability. These interactions can modulate various biochemical pathways, leading to the desired biological or chemical effects.

Comparison with Similar Compounds

1-Methoxy-3-[(1E)-3,3,3-trifluoroprop-1-en-1-yl]benzene can be compared with similar compounds such as:

1-Methoxy-3-[(1E)-prop-1-en-1-yl]benzene: This compound lacks the trifluoromethyl group, which can significantly alter its chemical and biological properties.

E-1-Methoxy-3,3,3-trifluoropropene: This compound has a similar trifluoropropenyl group but lacks the benzene ring, affecting its reactivity and applications.

The presence of the trifluoropropenyl group in this compound imparts unique properties, such as increased lipophilicity and metabolic stability, distinguishing it from other similar compounds .